Cas no 2228003-82-3 ((1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol
• CAS No: 2228003-82-3
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5937460
• PubChem ID: 165972296
• Update Time: 2025-11-07

(1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol
• 2228003-82-3
• EN300-1862820

• Inchi： 1S/C14H21NO/c1-12(16)14-9-5-6-10-15(14)11-13-7-3-2-4-8-13/h2-4,7-8,12,14,16H,5-6,9-11H2,1H3/t12-,14?/m0/s1
• InChI Key： GABUHJHKJGAPEA-NBFOIZRFSA-N
• SMILES： O[C@@H](C)C1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol

Chemical Profile of (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol (CAS No. 2228003-82-3)

(1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol, identified by its CAS number 2228003-82-3, is a significant compound in the field of pharmaceutical chemistry. This chiral alcohol derivative features a piperidine ring substituted with a benzyl group, making it a valuable intermediate in the synthesis of various bioactive molecules. The stereochemistry at the carbon atom in the alcohol moiety, denoted as (1S), is crucial for its pharmacological properties and interactions with biological targets.

The compound belongs to a class of molecules that have garnered considerable attention in medicinal chemistry due to their potential applications in treating neurological and psychiatric disorders. The piperidine scaffold is a common motif in drug design, known for its ability to modulate central nervous system (CNS) receptors effectively. The presence of the benzyl group enhances lipophilicity, which can improve membrane permeability and binding affinity to protein targets.

Recent studies have highlighted the importance of stereoselective synthesis in developing therapeutic agents. The (1S) configuration of (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol plays a pivotal role in determining its pharmacokinetic and pharmacodynamic profiles. Researchers have demonstrated that the enantiomeric purity of this compound significantly influences its efficacy and safety, underscoring the need for precise synthetic methodologies.

In the context of drug discovery, (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol has been utilized as a key building block in the development of novel psychoactive compounds. Its structural features make it a versatile precursor for designing molecules that interact with neurotransmitter systems, such as serotonin and dopamine receptors. These interactions are critical for developing treatments for conditions like depression, anxiety, and schizophrenia.

The compound's potential is further amplified by its compatibility with modern synthetic techniques, including asymmetric hydrogenation and chiral resolution methods. These advancements have enabled the scalable production of high-purity enantiomers, facilitating preclinical and clinical studies. The integration of computational chemistry tools has also aided in optimizing synthetic routes, reducing costs, and improving yields.

Current research is exploring the therapeutic applications of derivatives of (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol in treating neurodegenerative diseases. Preliminary findings suggest that modifications to the benzyl group can enhance binding affinity to specific receptors involved in conditions like Alzheimer's and Parkinson's disease. This opens up new avenues for developing targeted therapies that address the complex pathophysiology of these disorders.

The role of this compound in drug development is not limited to CNS applications. Emerging evidence indicates its utility in anti-inflammatory and analgesic therapies as well. The interaction between the piperidine ring and inflammatory mediators has been studied extensively, revealing promising leads for novel drug candidates. This multifaceted potential underscores the importance of continued research into this versatile chemical entity.

From a synthetic chemistry perspective, (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol exemplifies the elegance of molecular design. Its structural features allow for diverse functionalization, enabling chemists to tailor properties such as solubility, metabolic stability, and receptor selectivity. This adaptability makes it an indispensable tool in the pharmaceutical industry, where precision and efficiency are paramount.

The future prospects for this compound are bright, with ongoing investigations into its role in next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists are expected to yield innovative derivatives with enhanced therapeutic profiles. As our understanding of biological systems evolves, so too will our ability to harness compounds like (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol for medical benefit.

In conclusion, (1S)-1-(1-benzylpiperidin-2-yl)ethan-1-ol (CAS No. 2228003-82-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural attributes and broad applicability make it a cornerstone for developing innovative treatments across multiple therapeutic areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing medical science.